1-(Chloromethyl)-1-cyclopropylcyclopentane

• Molecular Formula: C9H15Cl
• Molecular Weight: 158.67 g/mol
• IUPAC Name: 1-(chloromethyl)-1-cyclopropylcyclopentane
• InChI: InChI=1S/C9H15Cl/c10-7-9(8-3-4-8)5-1-2-6-9/h8H,1-7H2
• InChI Key: ASNZTNFPKSHEMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCl)C2CC2

Description

1-(Chloromethyl)-1-cyclopropylcyclopentane is an organic compound characterized by a chloromethyl group attached to a cyclopropylcyclopentane structure. This compound falls under the category of organochlorines, which are known for their diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

The synthesis of 1-(Chloromethyl)-1-cyclopropylcyclopentane typically involves the chloromethylation of cyclopropylcyclopentane. One common method is the reaction of cyclopropylcyclopentane with formaldehyde and hydrochloric acid in the presence of a Lewis acid catalyst such as zinc chloride (ZnCl₂). The reaction conditions usually involve maintaining a temperature range of 50-60°C to facilitate the formation of the chloromethyl group .

Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield. The use of phase transfer catalysts can also enhance the efficiency of the chloromethylation process .

Chemical Reactions Analysis

1-(Chloromethyl)-1-cyclopropylcyclopentane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as amines, thiols, or alkoxides. Common reagents include sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu).

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding alcohols or ketones.

Reduction Reactions: Reduction of the chloromethyl group can be achieved using lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), leading to the formation of cyclopropylcyclopentane derivatives.

Major products formed from these reactions include substituted cyclopropylcyclopentanes, alcohols, ketones, and various functionalized derivatives.

Scientific Research Applications

1-(Chloromethyl)-1-cyclopropylcyclopentane has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and polymers.

Biology: The compound is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-1-cyclopropylcyclopentane involves its interaction with nucleophiles, leading to the formation of various substituted products. The chloromethyl group acts as an electrophilic center, making it susceptible to nucleophilic attack. This property is exploited in synthetic chemistry to introduce functional groups into the cyclopropylcyclopentane framework .

Comparison with Similar Compounds

1-(Chloromethyl)-1-cyclopropylcyclopentane can be compared with other similar compounds such as:

1-(Chloromethyl)-1-methylcyclopentane: Similar in structure but with a methyl group instead of a cyclopropyl group.

1-(Chloromethyl)-1-cyclopropylcyclohexane: Contains an additional carbon in the ring structure, leading to different chemical properties.

1-(Bromomethyl)-1-cyclopropylcyclopentane: Similar structure but with a bromine atom instead of chlorine, affecting its reactivity and applications.

The uniqueness of this compound lies in its specific reactivity due to the presence of both the cyclopropyl and chloromethyl groups, which provide distinct chemical and physical properties.